Cas no 2302567-55-9 ((9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate
• CAS No: 2302567-55-9
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 5801249
• PubChem ID: 165990024
• Update Time: 2025-06-28

(9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7059595
• (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate
• 2302567-55-9

• Inchi： 1S/C21H25NO3/c1-3-12-21(2,14-23)22-20(24)25-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19,23H,3,12-14H2,1-2H3,(H,22,24)
• InChI Key： FAIYTKQMTLHZFV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CO)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.18344366g/mol
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate

The Compound (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate: A Comprehensive Overview

Introduction

The compound (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate (CAS No. 2302567-55-9) is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials, pharmaceuticals, and specialty chemicals. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Structural Analysis

The molecular structure of (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate is a fascinating combination of a fluorenyl group and a carbamate moiety. The fluorenyl group, derived from fluorene, is a tricyclic aromatic hydrocarbon known for its stability and photoluminescent properties. The carbamate group, on the other hand, introduces hydrophilic characteristics and enhances the compound's reactivity in certain chemical reactions. This combination makes the compound versatile for various applications.

Recent studies have highlighted the importance of the fluorenyl group in enhancing the electronic properties of materials. For instance, researchers have explored its use in organic light-emitting diodes (OLEDs) due to its excellent electron transport capabilities. The integration of the carbamate group further modulates these properties, making it a promising candidate for advanced electronic materials.

Synthesis and Production

The synthesis of (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the fluorenylmethanol intermediate and subsequent reaction with an appropriate isocyanate or carbamate precursor.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound. For example, researchers have employed chiral catalysts to achieve high enantiomeric excess in the formation of the carbamate group. This not only improves yield but also opens new avenues for its use in chiral recognition and asymmetric catalysis.

Applications in Materials Science

One of the most notable applications of (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan-2-yl)carbamate is in the field of materials science. Its unique combination of aromaticity and hydrophilic groups makes it an ideal candidate for polymer modification. For instance, it has been used as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties.

Recent research has also explored its potential as a building block for self-healing polymers. By incorporating this compound into polymer matrices, scientists have demonstrated enhanced crack resistance and self-repair capabilities under thermal or mechanical stress. These findings underscore its potential in developing next-generation materials for aerospace, automotive, and construction industries.

Pharmaceutical Applications

In the pharmaceutical sector, (9H-fluoren-9-yl)methyl N-(1-hydroxy-2-methylpentan